dimethyl 2,2'-(3-nitro-5-oxo-1H-1,2,4-triazole-1,4(5H)-diyl)diacetate

• IUPAC Name: methyl 2-[1-(2-methoxy-2-oxoethyl)-3-nitro-5-oxo-1,2,4-triazol-4-yl]acetate
• InChI: InChI=1S/C8H10N4O7/c1-18-5(13)3-10-7(12(16)17)9-11(8(10)15)4-6(14)19-2/h3-4H2,1-2H3
• InChI Key: KPPXICBHKAOEPP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C(=NN(C1=O)CC(=O)OC)[N+](=O)[O-]
• Molecular Formula: C8H10N4O7
• Molecular Weight: 274.19 g/mol

Description

Dimethyl 2,2'-(3-nitro-5-oxo-1H-1,2,4-triazole-1,4(5H)-diyl)diacetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Dimethyl 2,2'-(3-nitro-5-oxo-1H-1,2,4-triazole-1,4(5H)-diyl)diacetate has potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of medicinal chemistry. It has been studied for its potential as a drug candidate for the treatment of various diseases such as cancer, bacterial infections, and inflammation. This compound has also been studied for its potential as an antimicrobial agent.

Mechanism of Action

The mechanism of action of dimethyl 2,2'-(3-nitro-5-oxo-1H-1,2,4-triazole-1,4(5H)-diyl)diacetate is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes such as DNA gyrase and topoisomerase IV, which are essential for bacterial replication and transcription. This inhibition leads to the disruption of bacterial DNA synthesis and ultimately bacterial cell death.
Biochemical and Physiological Effects:
Dimethyl 2,2'-(3-nitro-5-oxo-1H-1,2,4-triazole-1,4(5H)-diyl)diacetate has been studied for its biochemical and physiological effects. It has been shown to have potent antibacterial and antiviral activities. This compound has also been shown to have anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using dimethyl 2,2'-(3-nitro-5-oxo-1H-1,2,4-triazole-1,4(5H)-diyl)diacetate in lab experiments is its potent antibacterial and antiviral activities. This makes it an excellent candidate for studying the mechanism of action of antibacterial and antiviral agents. However, one of the limitations of using this compound is its potential toxicity. Therefore, caution should be exercised when handling this compound in lab experiments.

Future Directions

There are several future directions for the research of dimethyl 2,2'-(3-nitro-5-oxo-1H-1,2,4-triazole-1,4(5H)-diyl)diacetate. One of the future directions is the development of this compound as a drug candidate for the treatment of various diseases such as cancer, bacterial infections, and inflammation. Another future direction is the study of the mechanism of action of this compound in more detail to understand its potential applications in various fields of scientific research. Additionally, the potential toxicity of this compound should be further studied to ensure its safe use in lab experiments.
In conclusion, dimethyl 2,2'-(3-nitro-5-oxo-1H-1,2,4-triazole-1,4(5H)-diyl)diacetate is a chemical compound that has potential applications in various fields of scientific research. It has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential applications of this compound in various fields of scientific research.